Cas no 2679926-27-1 (rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid)

• Product Name: rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid
• CAS No: 2679926-27-1
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5645704
• PubChem ID: 165920438
• Update Time: 2025-07-16

rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-27-1
• rac-2-[(1R,3R)-2,2-dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]acetic acid
• EN300-28277279
• rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid

• Inchi： 1S/C12H19NO4/c1-4-5-17-11(16)13-9-6-8(7-10(14)15)12(9,2)3/h4,8-9H,1,5-7H2,2-3H3,(H,13,16)(H,14,15)/t8-,9-/m1/s1
• InChI Key： SKYQWRVYANGVJZ-RKDXNWHRSA-N
• SMILES： OC(C[C@H]1C[C@H](C1(C)C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid

Professional Introduction to Rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic Acid (CAS No. 2679926-27-1)

Rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid, with the CAS number 2679926-27-1, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclobutyl backbone, combined with stereogenic centers at the 1R and 3R positions, makes this compound a promising candidate for further investigation in synthetic chemistry and pharmacological studies.

The structural complexity of Rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid lies in its chiral center configuration and the presence of an amide linkage. The amide group, specifically the (prop-2-en-1-yloxy)carbonylamino moiety, introduces a high degree of reactivity and functionality, which can be exploited in various chemical transformations. This feature makes the compound particularly valuable for the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been a growing interest in the development of chiral building blocks for medicinal chemistry. Chiral compounds are crucial in pharmaceuticals because they often exhibit different biological activities depending on their stereochemistry. The cyclobutyl ring in Rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid provides a rigid framework that can influence the conformation and reactivity of attached functional groups. This rigidity is particularly useful in designing molecules that interact specifically with biological targets.

One of the most exciting applications of this compound is in the field of enzyme inhibition. The amide group and the propenyl ether moiety can serve as hydrogen bond donors or acceptors, which are critical for binding to enzyme active sites. Recent studies have shown that similar structures have been effective in inhibiting various enzymes involved in metabolic pathways. For instance, derivatives of cyclobutylacetic acids have been explored as inhibitors of lipases and proteases due to their ability to mimic natural substrates.

The synthesis of Rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid presents both challenges and opportunities. The synthesis must carefully control stereochemistry to ensure the correct configuration at the 1R and 3R positions. Advances in asymmetric synthesis have made it possible to achieve high enantiomeric purity using catalytic methods or chiral auxiliaries. These techniques are essential for producing compounds that will be used in biological assays.

Recent research has also highlighted the importance of understanding the conformational preferences of chiral molecules like Rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid. Computational methods such as molecular dynamics simulations can provide insights into how these molecules interact with biological targets. By predicting binding modes and affinity profiles, researchers can design more effective drug candidates.

The pharmaceutical industry has shown significant interest in developing novel therapeutic agents based on chiral scaffolds. The cyclobutyl ring is particularly attractive because it can be easily modified to introduce various functional groups while maintaining its rigid structure. This flexibility allows for the creation of a diverse library of compounds that can be screened for biological activity.

In conclusion, Rac-2-(1R,3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutylacetic acid (CAS No. 2679926-27-1) is a compound with immense potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further study in synthetic chemistry and drug development. As our understanding of chiral molecules continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new medicines.